molecular formula C10H9BrF3NO2 B8517801 4-bromo-3-methoxy-N-(2,2,2-trifluoroethyl)benzamide

4-bromo-3-methoxy-N-(2,2,2-trifluoroethyl)benzamide

Cat. No.: B8517801
M. Wt: 312.08 g/mol
InChI Key: ATGDJNLVHPJVDZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-bromo-3-methoxy-N-(2,2,2-trifluoroethyl)benzamide is a useful research compound. Its molecular formula is C10H9BrF3NO2 and its molecular weight is 312.08 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H9BrF3NO2

Molecular Weight

312.08 g/mol

IUPAC Name

4-bromo-3-methoxy-N-(2,2,2-trifluoroethyl)benzamide

InChI

InChI=1S/C10H9BrF3NO2/c1-17-8-4-6(2-3-7(8)11)9(16)15-5-10(12,13)14/h2-4H,5H2,1H3,(H,15,16)

InChI Key

ATGDJNLVHPJVDZ-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=CC(=C1)C(=O)NCC(F)(F)F)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred suspension of 4-bromo-3-methoxybenzoic acid (2.0 g) in THF (100 mL) was added 2,2,2-trifluoroethylamine (1.26 g), HATU (3.87 g), and DIPEA (1.7 ml). The mixture was stirred at room temperature for 12 h. Water (350 ml) and saturated sodium bicarbonate solution (350 ml) were added. The organic phase was separated and the aqueous phase was extracted with ethyl acetate. The combined organic extracts were dried (sodium sulfate) and the solvent was removed in vacuum. Silica gel chromatography gave 2.57 g of the title compound.
Quantity
2 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
1.26 g
Type
reactant
Reaction Step Two
Name
Quantity
3.87 g
Type
reactant
Reaction Step Two
Name
Quantity
1.7 mL
Type
reactant
Reaction Step Two
Quantity
350 mL
Type
reactant
Reaction Step Three
Name
Quantity
350 mL
Type
solvent
Reaction Step Three

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